Cas no 1598303-45-7 (1-(2-aminocyclopentyl)ethan-1-one)

• Product Name: 1-(2-aminocyclopentyl)ethan-1-one
• CAS No: 1598303-45-7
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 5999295
• PubChem ID: 59945951
• Update Time: 2025-10-29

1-(2-aminocyclopentyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-aminocyclopentyl)ethan-1-one
• 1598303-45-7
• SCHEMBL13917376
• AKOS026745231
• EN300-183795
• Ethanone, 1-(2-aminocyclopentyl)-

• Inchi： 1S/C7H13NO/c1-5(9)6-3-2-4-7(6)8/h6-7H,2-4,8H2,1H3
• InChI Key： CYIDCVAMGVJSNP-UHFFFAOYSA-N
• SMILES： C(=O)(C1CCCC1N)C

Computed Properties

• Exact Mass: 127.099714038g/mol
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 0.997±0.06 g/cm3(Predicted)
• Boiling Point: 200.8±33.0 °C(Predicted)
• pka: 10.10±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2-aminocyclopentyl)ethan-1-one

1-(2-Aminocyclopentyl)Ethan-1-one: A Comprehensive Overview

The compound1-(2-aminocyclopentyl)ethan-1-one, also known by its CAS number1598303-45-7, is a significant molecule in the field of organic chemistry. This compound belongs to the class of cyclopentane derivatives and has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the chemical properties, synthesis methods, and recent advancements related to this compound.

Synthesis and Structural Features

The synthesis of1-(2-aminocyclopentyl)ethan-1-one typically involves a combination of nucleophilic substitution and cyclization reactions. The molecule features a cyclopentane ring with an amino group attached at the 2-position and a ketone group at the 1-position. This arrangement imparts unique electronic properties to the compound, making it a valuable intermediate in organic synthesis.

Chemical Properties

From a chemical standpoint,1-(2-aminocyclopentyl)ethan-1-one exhibits interesting reactivity due to the presence of both an amino group and a ketone group. The amino group can act as a nucleophile in various reactions, while the ketone group can participate in enolate formation, making it versatile for further functionalization. Recent studies have highlighted its stability under mild reaction conditions, which is advantageous for large-scale production.

Applications in Industry

The applications of1-(2-aminocyclopentyl)ethan-1-one span across multiple sectors. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds with potential therapeutic applications. For instance, researchers have utilized this compound to develop novel anti-inflammatory agents with improved efficacy.

In materials science,1-(2-aminocyclopentyl)ethan-1-one has been explored as a precursor for advanced polymers and coatings. Its ability to form stable bonds under thermal conditions makes it ideal for high-performance materials used in aerospace and automotive industries.

Recent Research Findings

Recent advancements in the study of1-(2-aminocyclopentyl)ethan-1-one have focused on its role in catalytic processes. Scientists have discovered that this compound can act as a ligand in transition metal-catalyzed reactions, enhancing reaction efficiency and selectivity. For example, studies published in leading chemistry journals have demonstrated its effectiveness in asymmetric catalysis, opening new avenues for enantioselective synthesis.

Sustainability Considerations

In line with global efforts toward sustainable chemistry,1-(2-aminocyclopentyl)ethan-1-one's synthesis has been optimized to reduce environmental impact. Green chemistry principles have been incorporated into its production processes, including the use of renewable feedstocks and energy-efficient reaction conditions.

FUTURE PERSPECTIVES

The future of1-(2-aminocyclopentyl)ethan-1-one looks promising as researchers continue to unlock its full potential. With ongoing studies exploring its use in drug delivery systems and advanced materials, this compound is poised to play a pivotal role in shaping innovative solutions across various industries.